Cas no 2229091-68-1 (N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine)

• Product Name: N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine
• CAS No: 2229091-68-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5960248
• PubChem ID: 165784403
• Update Time: 2025-07-15

N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine
• N-[(3,4-dihydro-2H-pyran-5-yl)methyl]hydroxylamine
• EN300-1778117
• 2229091-68-1

• Inchi： 1S/C6H11NO2/c8-7-4-6-2-1-3-9-5-6/h5,7-8H,1-4H2
• InChI Key： YMTAOFQLGDNBAY-UHFFFAOYSA-N
• SMILES： O1C=C(CNO)CCC1

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.5Ų

Additional information on N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine

Comprehensive Overview of N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine (CAS No. 2229091-68-1)

The compound N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine (CAS No. 2229091-68-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydropyran ring and a hydroxylamine functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for heterocyclic derivatives and N-O bond-containing molecules.

In recent years, the demand for N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine has surged due to its role in developing small-molecule inhibitors and enzyme modulators. Its CAS No. 2229091-68-1 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. The compound's ability to form stable complexes with transition metals also opens doors for applications in catalysis and material science.

One of the most discussed topics in the context of N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine is its potential in green chemistry. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly routes to produce this compound. Questions like "How to synthesize N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine efficiently?" or "What are the latest advancements in its catalytic applications?" are commonly encountered in academic forums and search engines.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its practical use. Studies have shown that N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine exhibits moderate water solubility, making it suitable for aqueous-phase reactions. Its thermal stability is another area of interest, particularly for industrial-scale applications where high temperatures are involved.

Another trending topic is the integration of N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine into high-throughput screening platforms. Its compatibility with automated synthesis systems has made it a valuable asset for drug discovery pipelines. Researchers are also investigating its role in bioconjugation, where it can be used to modify proteins and peptides for therapeutic purposes.

In summary, N-(3,4-dihydro-2H-pyran-5-yl)methylhydroxylamine (CAS No. 2229091-68-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile continue to inspire innovative research, addressing some of the most pressing challenges in modern chemistry.